Cas no 81200-77-3 (1-silacyclohexa-2,5-diene)
1-silacyclohexa-2,5-diene structure
Product Name:1-silacyclohexa-2,5-diene
1-silacyclohexa-2,5-diene Chemical and Physical Properties
Names and Identifiers
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- 1-silacyclohexa-2,5-diene
- Silacyclohexa-2,5-diene
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- Inchi: 1S/C5H8Si/c1-2-4-6-5-3-1/h2-5H,1,6H2
- InChI Key: ALBWZGRJHDEIBS-UHFFFAOYSA-N
- SMILES: [SiH2]1C=CCC=C1
Computed Properties
- Exact Mass: 96.039527
- Monoisotopic Mass: 96.039527
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 71.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Boiling Point: 106.4°C at 760 mmHg
- Flash Point: 18.2°C
- LogP: 0.58630
1-silacyclohexa-2,5-diene Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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